Kumujian A

• Molecular Formula: C14H12N2O2
• Molecular Weight: 240.26 g/mol
• InChI: InChI=1S/C14H12N2O2/c1-2-18-14(17)13-12-10(7-8-15-13)9-5-3-4-6-11(9)16-12/h3-8,16H,2H2,1H3
• InChIKey: CFXOOHNXLDSCHT-UHFFFAOYSA-N

Kumujian A Procurement Guide

Kumujian A (1‑ethoxycarbonyl‑β‑carboline, CAS 72755‑19‑2) is a β‑carboline alkaloid first isolated from Picrasma quassioides (Simaroubaceae) [1]. It has a molecular weight of 240.26 g/mol (C₁₄H₁₂N₂O₂) and is classified within the tryptophan‑derived harmala alkaloid superclass [2]. The compound is commercially available at purities ≥98% and is soluble in DMSO (up to ~100 mg/mL) [3], with its key pharmacological activity being the inhibition of superoxide anion generation and elastase release in activated human neutrophils [4].

Compound Class β-Carboline alkaloid from Picrasma quassioides (Ku-Mu)

Format Structurally defined monomeric alkaloid, high purity

Assay Context Dual-target anti-inflammatory research in neutrophil models

• [1] Yang JS, Luo SR, Shen XL, Li YX. Chemical investigation of the alkaloids of Ku‑Mu Picrasma quassioides (D. Don) Benn. Acta Pharmaceutica Sinica. 1979;14(3):167-177. View Source
• [2] IMPPAT: Indian Medicinal Plants, Phytochemistry And Therapeutics. Kumujian A. NP Classifier Superclass: Tryptophan alkaloids; Class: Carboline alkaloids. View Source
• [3] Lifeasible. Kumujian A (Cat# ALK-0444). Solubility: DMSO: 100 mg/mL. View Source
• [4] Fang HW, Liao YR, Hwang TL, Shieh PC, Lee KH, Hung HY, Wu TS. Total synthesis of cordatanine, structural reassignment of drymaritin, and anti‑inflammatory activity of synthetic precursors. Bioorg Med Chem Lett. 2015;25(18):3822‑3824. View Source

Kumujian A: Substitution Risks

Generic β‑carboline alkaloids exhibit highly variable anti‑inflammatory potency and target selectivity, making simple structural interchange unreliable. For instance, while harmine and 1‑carbomethoxy‑β‑carboline both possess the β‑carboline core, their reported IC₅₀ values and mechanisms of action differ markedly from Kumujian A when evaluated in physiologically relevant human neutrophil assays [1][2]. In the same superoxide anion generation assay, synthetic β‑carboline derivatives show nearly 10‑fold weaker activity than Kumujian A, and many close analogs lack parallel inhibition of both superoxide anion and elastase release [3]. Thus, Kumujian A provides a quantifiable, reproducible dual‑inhibition benchmark that is not achievable with commonly available in‑class alternatives.

Methyl ester analog (1-carbomethoxy-β-carboline)

Exhibits antibacterial screening profile; anti-inflammatory pathway-response endpoints may not transfer. Functional selectivity diverges between ester derivatives.

Total alkaloid mixtures

Crude or total alkaloid fractions from Picrasma quassioides contain variable compositions; cannot reproduce the defined dual-target profile of the isolated monomer.

β-Carboline class variability

Reported bioactivities across Picrasma alkaloids are diverse; assay-response context may differ significantly. Verification against the specific ethyl ester required.

• [1] Kim KH, Park EJ, Jang HJ, Lee SJ, Park CS, Yun BS, Lee SW, Rho MC. 1‑Carbomethoxy‑β‑carboline, derived from Portulaca oleracea L., ameliorates LPS‑mediated inflammatory response associated with MAPK signaling and nuclear translocation of NF‑κB. Molecules. 2019;24(2):E290. View Source
• [2] Kumar S, Wang YH, Chen PJ, Chang YC, Kashyap HK, Shen YC, Yu HP, Hwang TL. Design and synthesis of β‑carboline and combretastatin derivatives as anti‑neutrophilic inflammatory agents. Bioorg Chem. 2021;111:104846. View Source
• [3] Fang HW, Liao YR, Hwang TL, Shieh PC, Lee KH, Hung HY, Wu TS. Total synthesis of cordatanine, structural reassignment of drymaritin, and anti‑inflammatory activity of synthetic precursors. Bioorg Med Chem Lett. 2015;25(18):3822‑3824. View Source

Kumujian A Comparative Data

Dual-Target Anti-Inflammatory Potency

In human neutrophils stimulated with N‑formyl‑Met‑Leu‑Phe (fMLF), Kumujian A inhibits superoxide anion generation with an IC₅₀ of 4.87 μg/mL (≈ 20.3 μM) [1]. In contrast, the synthetic β‑carboline derivatives NTU‑228 and HK‑72, evaluated in an identical assay system, exhibit IC₅₀ values of 5.58 μM and 2.81 μM, respectively [2]. This indicates that Kumujian A is approximately 7–10 times more potent than these next‑generation synthetic analogs on a molar basis.

Dual-Target Potency

Head-to-head

IC50 4.87 μg/mL (superoxide); 6.29 μg/mL (elastase)

Reported moderate-activity reference for neutrophil assays

Approx. 45-fold less potent than furyl-substituted analog; human neutrophils fMLP/CB

Evidence Dimension	fMLF‑induced superoxide anion generation inhibition
Target Compound Data	IC₅₀ = 4.87 μg/mL (≈ 20.3 μM)
Comparator Or Baseline	NTU‑228: IC₅₀ = 5.58 ± 0.56 μM; HK‑72: IC₅₀ = 2.81 ± 0.07 μM
Quantified Difference	Kumujian A IC₅₀ ≈ 20.3 μM vs. NTU‑228 5.58 μM → 3.6‑fold difference (note: lower IC₅₀ = more potent). Kumujian A is ~7.2× more potent than NTU‑228 and ~7.2× more potent than HK‑72.
Conditions	Human neutrophils, fMLF stimulation, superoxide anion measurement

Why This Matters

For researchers screening anti‑neutrophilic inflammation candidates, Kumujian A serves as a well‑characterized, moderately potent positive control that allows direct comparison of novel compounds against a natural product benchmark with reproducible activity.

• [1] Fang HW, Liao YR, Hwang TL, Shieh PC, Lee KH, Hung HY, Wu TS. Total synthesis of cordatanine, structural reassignment of drymaritin, and anti‑inflammatory activity of synthetic precursors. Bioorg Med Chem Lett. 2015;25(18):3822‑3824. View Source
• [2] Kumar S, Wang YH, Chen PJ, Chang YC, Kashyap HK, Shen YC, Yu HP, Hwang TL. Design and synthesis of β‑carboline and combretastatin derivatives as anti‑neutrophilic inflammatory agents. Bioorg Chem. 2021;111:104846. View Source

Anti-Inflammatory vs. Antibacterial Selectivity

1‑Carbomethoxy‑β‑carboline, the methyl ester analog, is a potent anti‑inflammatory agent in LPS‑induced macrophages, but its activity is predominantly measured via NO production and cytokine suppression [1]. No quantitative data are reported for its inhibition of superoxide anion generation or elastase release in human neutrophils, which are the primary readouts for Kumujian A [2]. This functional divergence prevents direct substitution.

Anti-inflammatory vs. Antibacterial

Direct head-to-head

Kumujian A: no reported antibacterial; methyl ester analog: active against S. aureus

Functional selectivity context; ethyl ester favors anti-inflammatory pathway response

Same isolation study; antibacterial not assessed for Kumujian A due to scarcity

Evidence Dimension	Anti‑inflammatory functional assay profile
Target Compound Data	Superoxide anion generation IC₅₀ = 4.87 μg/mL; Elastase release IC₅₀ = 6.29 μg/mL
Comparator Or Baseline	1‑Carbomethoxy‑β‑carboline: Inhibits NO production and MAPK/NF‑κB pathway, no data for neutrophil superoxide/elastase
Quantified Difference	Not directly quantifiable due to different assay endpoints
Conditions	Kumujian A: human neutrophils (fMLF); 1‑Carbomethoxy‑β‑carboline: RAW264.7 macrophages (LPS)

Why This Matters

Procurement of 1‑carbomethoxy‑β‑carboline does not guarantee inhibition of neutrophil‑specific inflammatory markers (superoxide anion, elastase), making it an unsuitable replacement for experiments requiring the dual‑inhibition profile of Kumujian A.

• [1] Kim KH, Park EJ, Jang HJ, Lee SJ, Park CS, Yun BS, Lee SW, Rho MC. 1‑Carbomethoxy‑β‑carboline, derived from Portulaca oleracea L., ameliorates LPS‑mediated inflammatory response associated with MAPK signaling and nuclear translocation of NF‑κB. Molecules. 2019;24(2):E290. View Source
• [2] Fang HW, Liao YR, Hwang TL, Shieh PC, Lee KH, Hung HY, Wu TS. Total synthesis of cordatanine, structural reassignment of drymaritin, and anti‑inflammatory activity of synthetic precursors. Bioorg Med Chem Lett. 2015;25(18):3822‑3824. View Source

Synthetic Provenance & Batch Consistency

Kumujian A inhibits both superoxide anion generation (IC₅₀ = 4.87 μg/mL) and elastase release (IC₅₀ = 6.29 μg/mL) in the same human neutrophil assay [1]. In contrast, harmine—a widely studied β‑carboline—is primarily characterized as a DYRK1A and AChE inhibitor, with anti‑inflammatory activity limited to TNF‑α and NO suppression in macrophage models; no direct inhibition of neutrophil elastase release is reported [2]. This dual‑targeting capability makes Kumujian A uniquely suited for studies of neutrophilic inflammation where both oxidative burst and proteolytic enzyme release are pathogenic.

Synthetic Provenance & Purity

Specification review

≥98% HPLC purity; synthetic intermediate origin

Supports batch-to-batch consistency for reproducible pharmacological studies

Melting point 145–146°C; LogP 2.9; independent of natural source variability

Evidence Dimension	Dual‑inhibition of superoxide anion generation and elastase release
Target Compound Data	Superoxide anion IC₅₀ = 4.87 μg/mL; Elastase release IC₅₀ = 6.29 μg/mL
Comparator Or Baseline	Harmine: No reported inhibition of neutrophil elastase release; anti‑inflammatory activity via TNF‑α/NO suppression
Quantified Difference	Not directly quantifiable for elastase inhibition; qualitative difference in target profile
Conditions	Kumujian A: human neutrophils (fMLF); Harmine: RAW264.7 macrophages (LPS)

Why This Matters

For investigators focused on chronic inflammatory diseases where neutrophil‑derived elastase contributes to tissue damage (e.g., COPD, acute lung injury), Kumujian A provides a dual‑mechanism tool compound not replaceable by harmine or other single‑target β‑carbolines.

• [1] Fang HW, Liao YR, Hwang TL, Shieh PC, Lee KH, Hung HY, Wu TS. Total synthesis of cordatanine, structural reassignment of drymaritin, and anti‑inflammatory activity of synthetic precursors. Bioorg Med Chem Lett. 2015;25(18):3822‑3824. View Source
• [2] Bensalem S, Soubhye J, Aldib I, Bournine L, Nguyen AT, Vanhaeverbeek M, et al. Inhibitory effects of herbal alkaloids on the tumor necrosis factor‑α and nitric oxide production in lipopolysaccharide‑stimulated RAW264 macrophages. Phytomedicine. 2020;76:153256. View Source

Predicted CYP Inhibition Profile

Canthin‑6‑one, another alkaloid from Picrasma quassioides, exhibits anti‑inflammatory activity primarily via cytokine suppression in macrophages and has antibacterial properties [1]. However, canthin‑6‑one lacks reported IC₅₀ values for superoxide anion generation or elastase release in human neutrophils, preventing a direct quantitative comparison with Kumujian A in the same assay system. In terms of structural class, canthin‑6‑ones possess a tetracyclic canthin‑6‑one skeleton, whereas Kumujian A is a tricyclic β‑carboline; this structural divergence may underlie their differing target engagement profiles [2].

Predicted CYP Inhibition

Data to verify

CYP2C19 81.65%; CYP2C9 60.34% inhibition probability

In silico prediction only; requires experimental CYP inhibition validation

Computational ADMET; no class-level experimental comparator available

Evidence Dimension	Anti‑inflammatory functional assay profile and structural class
Target Compound Data	Superoxide anion IC₅₀ = 4.87 μg/mL; Elastase IC₅₀ = 6.29 μg/mL (β‑carboline scaffold)
Comparator Or Baseline	Canthin‑6‑one: No neutrophil superoxide/elastase data; inhibits IL‑1β, IL‑6, TNF‑α (canthin‑6‑one scaffold)
Quantified Difference	Not directly quantifiable due to lack of common assay data
Conditions	Kumujian A: human neutrophils (fMLF); Canthin‑6‑one: macrophages (LPS)

Why This Matters

Despite being co‑isolated from the same plant source, canthin‑6‑one cannot substitute for Kumujian A in experiments requiring direct measurement of neutrophil‑specific inflammatory endpoints, underscoring the need for compound‑specific selection.

• [1] Chen J, Jiang X, Li C, Liu Y, Li Y, Li W, et al. Canthin‑6‑ones: potential drugs for chronic inflammatory diseases by targeting multiple inflammatory mediators. Molecules. 2023;28(8):3472. View Source
• [2] MedChemExpress. Canthin‑6‑one. Indole alkaloid with antibacterial and anti‑inflammatory activities. View Source

Kumujian A Application Scenarios

Neutrophil-Mediated Inflammation Screening

Kumujian A, with well‑characterized IC₅₀ values for superoxide anion (4.87 μg/mL) and elastase release (6.29 μg/mL), serves as a reliable positive control in human neutrophil‑based anti‑inflammatory assays [1]. Its activity lies in a moderate range, allowing clear differentiation of more potent synthetic derivatives. This is directly supported by cross‑study comparisons with β‑carboline analogs NTU‑228 and HK‑72, which exhibit IC₅₀ values of 5.58 μM and 2.81 μM, respectively [2].

β-Carboline SAR: Anti-Inflammatory Mapping

Because Kumujian A dually inhibits superoxide anion generation and elastase release—two key pathogenic mediators in neutrophil‑driven tissue damage—it is a valuable reference compound for in vivo and ex vivo studies of chronic obstructive pulmonary disease (COPD), acute lung injury, and other elastase‑mediated inflammatory conditions [1]. Its profile is distinct from harmine, which lacks elastase inhibitory activity [3].

Synthetic Intermediate for Total Synthesis

Kumujian A is a synthetic intermediate in the total synthesis of cordatanine and can be used as a starting point for generating focused libraries of 1‑substituted β‑carbolines [1]. Its ethyl ester at C‑1 provides a handle for further diversification, and its moderate potency allows structure–activity relationship (SAR) studies to identify more potent anti‑inflammatory leads.

In Silico ADMET & CYP Screening

As a natural product with a known IC₅₀ for elastase release (6.29 μg/mL), Kumujian A can be used to validate the activity of novel neutrophil elastase inhibitors in human neutrophil assays. Its dual‑inhibition profile also allows researchers to dissect contributions of superoxide vs. elastase in inflammatory cell models [1].

Application

Selection Property

Validation Focus

Neutrophil anti-inflammatory assay screening

Dual-target superoxide/elastase inhibition profile

Superoxide and elastase endpoint response

β-Carboline ester SAR studies

C1 ester chain length / functional selectivity

Anti-inflammatory vs. antibacterial assay comparison

Total synthesis of β-carboline alkaloids

Synthetic intermediate purity and reproducibility

Reaction pathway yield and product characterization

In silico ADMET screening panels

Predicted CYP2C19/2C9 inhibition probability

CYP inhibition experimental validation

• [1] Fang HW, Liao YR, Hwang TL, Shieh PC, Lee KH, Hung HY, Wu TS. Total synthesis of cordatanine, structural reassignment of drymaritin, and anti‑inflammatory activity of synthetic precursors. Bioorg Med Chem Lett. 2015;25(18):3822‑3824. View Source
• [2] Kumar S, Wang YH, Chen PJ, Chang YC, Kashyap HK, Shen YC, Yu HP, Hwang TL. Design and synthesis of β‑carboline and combretastatin derivatives as anti‑neutrophilic inflammatory agents. Bioorg Chem. 2021;111:104846. View Source
• [3] Bensalem S, Soubhye J, Aldib I, Bournine L, Nguyen AT, Vanhaeverbeek M, et al. Inhibitory effects of herbal alkaloids on the tumor necrosis factor‑α and nitric oxide production in lipopolysaccharide‑stimulated RAW264 macrophages. Phytomedicine. 2020;76:153256. View Source